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Introduction

Solvent Blue 97 is a synthetic anthraquinone dye characterized by its vibrant blue hue and
significant stability.[1][2] Primarily utilized in the plastics and polymer industries, it imparts a
durable and intense coloration to a variety of materials, including polystyrene (PS), acrylonitrile
butadiene styrene (ABS), polycarbonate (PC), and polymethyl methacrylate (PMMA).[1][3] Its
robust chemical properties, such as high heat resistance, excellent light fastness, and good
migration resistance, make it a preferred colorant in applications demanding long-term stability.
[2][3] This technical guide provides an in-depth overview of the chemical properties of Solvent
Blue 97, complete with experimental protocols and graphical representations of key concepts.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Solvent Blue 97 are summarized in
the tables below. These properties are crucial for understanding its behavior in various
applications and for developing new formulations.

Table 1: General Chemical Properties of Solvent Blue 97
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Property

Value

Chemical Name

1,4-Bis[(2,6-diethyl-4-

methylphenyl)amino]anthracene-9,10-dione

Color Index Name

Solvent Blue 97

CAS Number

32724-62-2

Chemical Family

Anthraquinone

Molecular Formula

C36H38N202

Appearance

Dark Blue Powder

Hue

Reddish Blue

Table 2: Physicochemical Properties of Solvent Blue 97

Property Value
Molecular Weight 530.71 g/mol
Melting Point 200 - 220 °C
Heat Resistance Up to 300 °C
pH of 1% Solution 6.0-8.0
Moisture Content < 5%

Table 3: Solubility Profile of Solvent Blue 97 at 20°C

Solvent Solubility (g/L)
Acetone 15

Butyl Acetate 20
Dichloromethane 150

Ethyl Alcohol 5
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Table 4: Fastness and Resistance Properties of Solvent Blue 97

Property Rating
Light Fastness 7-8
Alkali Resistance 4-5
Acid Resistance 4-5

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible determination of
chemical properties. The following sections outline the experimental protocols for key
properties of Solvent Blue 97.

Determination of Melting Point

The melting point of Solvent Blue 97 is determined using the capillary method with a calibrated
melting point apparatus.

Methodology:

o Sample Preparation: A small amount of finely powdered Solvent Blue 97 is packed into a
capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a controlled rate of 10°C per minute for a preliminary
approximate determination. For an accurate measurement, the heating rate is slowed to 1-
2°C per minute as the temperature approaches the expected melting point.

o Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded as the
melting range.

Solubility Determination
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The solubility of Solvent Blue 97 in various organic solvents is determined using the

isothermal shake-flask method.

Methodology:

Sample Preparation: An excess amount of Solvent Blue 97 is added to a known volume of
the selected solvent in a sealed flask.

Equilibration: The flask is agitated in a constant temperature water bath at 20°C for 24 hours
to ensure equilibrium is reached.

Separation: The suspension is filtered through a 0.45 pm syringe filter to remove undissolved
solid.

Quantification: The concentration of the dissolved Solvent Blue 97 in the filtrate is
determined using a UV-Vis spectrophotometer by measuring the absorbance at its Amax and
comparing it to a standard calibration curve.

Thermal Stability Assessment (Thermogravimetric
Analysis - TGA)

The thermal stability of Solvent Blue 97 is evaluated by thermogravimetric analysis (TGA),

which measures the change in mass of a sample as a function of temperature.

Methodology:

Sample Preparation: A small, accurately weighed sample (5-10 mg) of Solvent Blue 97 is
placed in an inert TGA pan (e.g., alumina).

Instrument Setup: The TGA instrument is purged with an inert atmosphere (e.g., nitrogen) to
prevent oxidative degradation.

Heating Program: The sample is heated from ambient temperature to 600°C at a constant
heating rate of 10°C per minute.

Data Analysis: The TGA curve (mass vs. temperature) is analyzed to determine the onset
temperature of decomposition, which indicates the thermal stability of the dye.
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Visualizations
Experimental Workflow for Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of a
physicochemical property of a chemical substance like Solvent Blue 97.
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Caption: Generalized workflow for determining a chemical property.

Structure-Property Relationship of Anthraquinone Dyes
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The chemical structure of anthraquinone dyes, such as Solvent Blue 97, is directly related to
their properties. The following diagram illustrates this relationship.
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Caption: Relationship between structure and properties of anthraquinone dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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